Cas no 2228143-06-2 (4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene)

• Product Name: 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene
• CAS No: 2228143-06-2
• MF: C₁₀H₁₀ClNO₂
• MW: 211.644901752472
• CID: 6326855
• PubChem ID: 165634344
• Update Time: 2025-05-21

4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene
• 2228143-06-2
• EN300-1977159

• Inchi： 1S/C10H10ClNO2/c1-7-5-9(8(2)6-11)3-4-10(7)12(13)14/h3-5H,2,6H2,1H3
• InChI Key： BBYRJYZBTANUPL-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=C(C)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.0400063g/mol
• Monoisotopic Mass: 211.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene

4-(3-Chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene: A Comprehensive Overview

4-(3-Chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene (CAS No. 2228143-06-2) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry. This compound is characterized by its benzene ring, which is substituted with a nitro group at the 1-position, a methyl group at the 2-position, and a 3-chloropropenyl group at the 4-position. The presence of these substituents imparts distinct chemical and physical properties to the molecule, rendering it suitable for diverse applications in organic synthesis and materials science.

The benzene ring serves as the central framework of this compound, providing stability and aromaticity. The nitro group (-NO₂) at the 1-position is a strong electron-withdrawing group, which significantly influences the electronic properties of the molecule. This substituent enhances the reactivity of the benzene ring towards electrophilic substitution reactions, making it a valuable intermediate in the synthesis of more complex aromatic compounds. Recent studies have highlighted the role of nitro-substituted benzene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents.

The methyl group (-CH₃) at the 2-position introduces steric hindrance and donates electron density through sigma bonds, counteracting the electron-withdrawing effect of the nitro group to some extent. This balance between electron-donating and electron-withdrawing groups creates a unique electronic environment on the benzene ring, which is exploited in various synthetic strategies. For instance, researchers have utilized this compound as a precursor in Suzuki-Miyaura coupling reactions, where the methyl group facilitates cross-coupling with aryl halides to form biaryl structures with potential applications in electronics and optoelectronics.

The 3-chloropropenyl group (-CH₂-C(Cl)=CH₂) at the 4-position adds another layer of complexity to this molecule. The presence of chlorine introduces both electronic and steric effects, while the double bond within the propenyl chain imparts conjugation and potential for further functionalization. This substituent has been shown to enhance the reactivity of the compound in Diels-Alder reactions, where it acts as an electron-deficient dienophile to form six-membered cyclic adducts with dienes. Recent advancements in asymmetric catalysis have enabled enantioselective synthesis of such adducts, opening new avenues for chiral drug development.

From a synthetic perspective, 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene can be prepared via several routes. One common method involves nucleophilic aromatic substitution on a nitrobenzene derivative using a propenyl chloride as the nucleophile. This reaction typically requires activating groups on the benzene ring to facilitate substitution; however, recent studies have demonstrated that microwave-assisted synthesis can significantly accelerate this process under mild conditions. Another approach involves Friedel-Crafts alkylation or acylation followed by selective substitution or oxidation steps to introduce or modify functional groups.

The physical properties of this compound are also noteworthy. Its melting point is relatively high due to strong intermolecular forces arising from hydrogen bonding between adjacent molecules or through resonance effects within its structure. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate, making it amenable to various solution-phase reactions. Its UV-vis spectrum exhibits absorption bands corresponding to π→π* transitions within its conjugated system, which can be exploited for sensing applications or as part of light-harvesting materials.

Recent research has focused on leveraging 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene as a building block for advanced materials. For example, its ability to undergo polymerization under thermal or photochemical conditions has led to its use in forming polymeric networks with tailored mechanical and electronic properties. Additionally, its reactivity towards transition metal catalysts has been harnessed in catalytic cycles for selective oxidation and reduction reactions, contributing to sustainable chemical processes.

In terms of environmental impact and safety considerations, this compound exhibits moderate toxicity profiles when handled appropriately according to standard laboratory protocols. Proper disposal methods should be followed to minimize ecological footprint; however, ongoing research aims to develop greener synthetic pathways that reduce waste generation and energy consumption during production.

In conclusion, 4-(3-chloroprop-1-en-2-yl)-2-methyl-1-nitrobenzene (CAS No. 2228143-06-2) stands out as an important molecule in contemporary organic chemistry due to its versatile structure and wide-ranging applications across multiple disciplines. Its unique combination of functional groups provides chemists with an invaluable tool for designing novel compounds with enhanced functionality while addressing current challenges in sustainability and efficiency within chemical manufacturing processes.